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Compound of Interest

Compound Name: Ful-Glo

Cat. No.: B1263312

Ful-Glo™ Sterile Strips: Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling Ful-Glo™ sterile strips. Below you
will find troubleshooting guides and frequently asked questions to ensure the integrity and
effectiveness of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for Ful-Glo™ sterile strips?

Ful-Glo™ sterile strips should be stored at room temperature, below 30°C (86°F).[1] It is
crucial to keep them in a cool, dry environment and away from direct light to maintain their
efficacy.[2][3]

Q2: How should I handle the individual sterile strips?

To prevent contamination, it is recommended to handle the strips with gloves.[2][3] Each strip is
individually sealed and intended for single use only.[2][3] Ensure the individual strip package is
not damaged or previously opened before use, as the contents may not be sterile.[1]

Q3: What is the proper procedure for using a Ful-Glo™ strip in an experiment?
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Before application, the impregnated tip of the Ful-Glo™ strip should be moistened with one or
two drops of a sterile irrigating solution.[1][4] Touch the moistened tip to the conjunctiva or
fornix as required for your experimental protocol.[1] It is recommended that the subject blink
several times after application to ensure proper distribution of the fluorescein.[1]

Q4: Can Ful-Glo™ strips be reused?

No, Ful-Glo™ strips are designed for single use only to ensure sterility and accuracy.[2]
Reusing strips can lead to contamination and compromise experimental results.

Q5: What are the primary applications of Ful-Glo™ strips in a research setting?

Ful-Glo™ strips are diagnostic tools used for staining the anterior segment of the eye.[1]
Common applications include disclosing corneal injury, fitting contact lenses, and in
applanation tonometry.[1] They are also used to assess tear film integrity and identify corneal
abrasions, ulcers, or other anterior segment disorders.[2][5]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Inconsistent or weak

fluorescence

Improper moistening of the

strip

Ensure the strip's tip is
adequately moistened with a
sterile solution before

application.[1]

Improper application technique

Gently touch the moistened tip
to the conjunctival sac and
have the subject blink to

distribute the fluorescein.[1][2]

Strip has expired or was stored

improperly

Check the expiration date on
the packaging. Do not use
expired strips. Ensure strips
are stored away from light and

in a cool, dry place.[2][3]

Potential for contamination

Handling strips without gloves

Always wear gloves when
handling the strips to avoid

contamination.[2][3]

Using a strip from a damaged

package

Do not use strips if the
individual sterile packaging is
compromised.[1] Discard and

use a hew, intact strip.

Subject discomfort

Dry application of the strip

Always moisten the strip
before application to ensure

patient comfort.[1]

Product Recall or

Discontinuation

Manufacturing issues

Be aware of any product
recalls due to impurities.[6][7]
Some Ful-Glo™ product lines
have been discontinued.[8]
Check with the manufacturer
or supplier for the latest

product status.
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Experimental Protocols & Workflows
Standard Application Workflow

The following diagram illustrates the standard workflow for applying a Ful-Glo™ sterile strip in

an experimental setting.
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Caption: Standard workflow for Ful-Glo™ strip application.
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Troubleshooting Logic for Inconsistent Fluorescence

This diagram outlines the logical steps to troubleshoot issues with inconsistent or weak
fluorescence.
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Was the strip adequately moistened?

Was the application technique correct?

Were the strips stored correctly?

Are the strips within their expiration date?

Click to download full resolution via product page

Caption: Troubleshooting inconsistent fluorescence with Ful-Glo™ strips.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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strips]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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